Cas no 42748-90-3 (5-chloro-1H-pyrimidin-2-one;hydrochloride)

• Product Name: 5-chloro-1H-pyrimidin-2-one;hydrochloride
• CAS No: 42748-90-3
• MF: C₄H₄Cl₂N₂O
• MW: 166.993358612061
• MDL: MFCD09250871
• CID: 2153309
• PubChem ID: 12648523
• Update Time: 2024-11-04

5-chloro-1H-pyrimidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloropyrimidin-2-ol hydrochloride
• 5-Chloro-2-hydroxy-pyrimidine HCl
• 5-Chloropyrimidin-2(1H)-one hydrochloride
• 5-chloropyrimidone hydrochloride
• GRLWQORZOWPFCM-UHFFFAOYSA-N
• 5-?Chloro-?2-?hydroxypyrimidine
• 5-Chloro-2-hydroxypyrimidine HCl
• 5-Chloropyrimidin-2-olhydrochloride
• 5-chloropyrimidin-2-one hydrochloride
• 5-Chloropyrimidine-2-one hydrochloride
• 5-chloro-pyrimidin-2-one hydrochloride
• 5-chloro-2-hydroxypyrimidine hydrochloride
• 5-chloro-1H-pyrimidin-2-one;hydrochloride

• MDL： MFCD09250871
• Inchi： 1S/C4H3ClN2O.ClH/c5-3-1-6-4(8)7-2-3;/h1-2H,(H,6,7,8);1H
• InChI Key： GRLWQORZOWPFCM-UHFFFAOYSA-N
• SMILES： ClC1C=NC(NC=1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 173
• Topological Polar Surface Area: 41.5